(2,4-Dimethoxy-phenyl)-(6-methyl-thieno[2,3-d]pyrimidin-4-yl)-amine

• IUPAC Name: N-(2,4-dimethoxyphenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C15H15N3O2S.ClH/c1-9-6-11-14(16-8-17-15(11)21-9)18-12-5-4-10(19-2)7-13(12)20-3;/h4-8H,1-3H3,(H,16,17,18);1H
• InChI Key: CQICTHYUCJHOLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=CN=C2S1)NC3=C(C=C(C=C3)OC)OC.Cl
• Molecular Formula: C15H16ClN3O2S
• Molecular Weight: 337.8 g/mol
• Solubility: >50.7 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “(2,4-Dimethoxy-phenyl)-(6-methyl-thieno[2,3-d]pyrimidin-4-yl)-amine” is a complex organic molecule. It contains a phenyl ring with two methoxy groups attached at the 2nd and 4th positions. This phenyl ring is connected to a thieno[2,3-d]pyrimidin-4-yl group, which is a bicyclic structure containing a thiophene ring fused with a pyrimidine ring. The pyrimidine ring carries an amine group. The thiophene ring has a methyl group at the 6th position.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques would provide information about the arrangement of atoms in the molecule and the nature of the bonds between them.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The amine group might participate in reactions such as acid-base reactions, alkylation, acylation, and condensation with carbonyl compounds. The methoxy groups might undergo reactions such as demethylation under acidic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties might include its melting point, boiling point, solubility in various solvents, stability under different conditions, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For instance, if it’s a drug, it might interact with specific proteins or enzymes in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound would depend on its current applications and potential uses. For instance, if it’s a drug candidate, future studies might focus on optimizing its synthesis, improving its efficacy, reducing its side effects, and exploring its mechanism of action.